Cas no 80909-30-4 (5,5'-{oxybis[(2-hydroxycyclopropyl)imino]}bis{N-[(1R)-2,3-dihydroxy-1-(hydroxymethyl)propyl]-N'-[2,3-dihydroxy-1-(hydroxymethyl)propyl]-2,4,6-triiodobenzene-1,3-dicarboxamide})

• Product name: 5,5'-{oxybis[(2-hydroxycyclopropyl)imino]}bis{N-[(1R)-2,3-dihydroxy-1-(hydroxymethyl)propyl]-N'-[2,3-dihydroxy-1-(hydroxymethyl)propyl]-2,4,6-triiodobenzene-1,3-dicarboxamide}
• CAS No: 80909-30-4
• MF: C₃₈H₅₀N₆O₁₉I₆
• MW: 1656.2564
• CID: 1802170
• PubChem ID: 3067220

5,5'-{oxybis[(2-hydroxycyclopropyl)imino]}bis{N-[(1R)-2,3-dihydroxy-1-(hydroxymethyl)propyl]-N'-[2,3-dihydroxy-1-(hydroxymethyl)propyl]-2,4,6-triiodobenzene-1,3-dicarboxamide} Chemical and Physical Properties

Names and Identifiers

• 5,5'-{oxybis[(2-hydroxycyclopropyl)imino]}bis{N-[(1R)-2,3-dihydroxy-1-(hydroxymethyl)propyl]-N'-[2,3-dihydroxy-1-(hydroxymethyl)propyl]-2,4,6-triiodobenzene-1,3-dicarboxamide}
• 1,3-Benzenedicarboxamide, 5,5'-(oxybis((1-oxo-2,1-ethanediyl)(methylimino)))bis(N,N'-bis(2,3-dihydroxy-1-(hydroxymethyl)propyl)-2,4,6-triiodo-, stereoisomer
• 80909-30-4
• VA 5-140

• Inchi： InChI=1S/C38H50I6N6O19/c39-27-23(35(65)45-11(3-51)19(61)7-55)29(41)33(30(42)24(27)36(66)46-12(4-52)20(62)8-56)49(15-1-17(15)59)69-50(16-2-18(16)60)34-31(43)25(37(67)47-13(5-53)21(63)9-57)28(40)26(32(34)44)38(68)48-14(6-54)22(64)10-58/h11-22,51-64H,1-10H2,(H,45,65)(H,46,66)(H,47,67)(H,48,68)/t11-,12?,13-,14?,15?,16?,17?,18?,19?,20?,21?,22?/m1/s1
• InChI Key： CGIULJHSBNHLGG-YWCGHJHESA-N
• SMILES： C1C(C1O)N(C2=C(C(=C(C(=C2I)C(=O)NC(CO)C(CO)O)I)C(=O)NC(CO)C(CO)O)I)ON(C3CC3O)C4=C(C(=C(C(=C4I)C(=O)NC(CO)C(CO)O)I)C(=O)NC(CO)C(CO)O)I

Computed Properties

• Exact Mass: 1655.7399g/mol
• Monoisotopic Mass: 1655.7399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 69
• Rotatable Bond Count: 26
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 415Ų